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Compound of Interest

Compound Name:
2-Methoxybenzenesulfonyl

chloride

Cat. No.: B167664 Get Quote

Technical Support Center: 2-
Methoxybenzenesulfonyl Chloride
Welcome to the technical support guide for 2-Methoxybenzenesulfonyl Chloride (CAS

10130-87-7). This resource is designed for researchers, scientists, and drug development

professionals to address common challenges related to the stability of this reagent in solution.

Our goal is to provide not just protocols, but the underlying scientific principles to empower you

to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of 2-
Methoxybenzenesulfonyl chloride degradation in
solution?
The principal degradation pathway for 2-Methoxybenzenesulfonyl chloride, like other

sulfonyl chlorides, is hydrolysis.[1][2][3][4] The sulfur atom in the sulfonyl chloride group is

highly electrophilic and susceptible to nucleophilic attack by water. This reaction results in the

formation of the corresponding 2-methoxybenzenesulfonic acid and hydrochloric acid,

rendering the reagent inactive for its intended sulfonylation reactions.[5] The presence of the

methoxy group on the benzene ring can influence the rate of this hydrolysis compared to

unsubstituted benzenesulfonyl chloride.[6]
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Here is a diagram illustrating the hydrolysis pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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